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Compound of Interest

Compound Name:
4-Ethylmethcathinone

Hydrochloride

Cat. No.: B594116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Ethylmethcathinone hydrochloride (4-

EMC HCl), a synthetic stimulant of the cathinone class.[1] A structural isomer of 4-MEC and

3,4-DMMC, 4-EMC has been identified in numerous countries and is a subject of interest in

both forensic and research settings.[2] As with any scientific investigation, the use of well-

characterized materials with established purity is paramount for obtaining reliable and

reproducible results. This document details the available reference standards, analytical

methodologies for purity assessment, and key chemical and physical properties of 4-EMC HCl.

Chemical and Physical Data
A summary of the fundamental chemical and physical properties of 4-Ethylmethcathinone and

its hydrochloride salt is presented below.
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Property Value Source

IUPAC Name

1-(4-ethylphenyl)-2-

(methylamino)propan-1-one

hydrochloride

[3][4][5]

Synonyms
4-EMC, 4-Ethylmethcathinone

hydrochloride
[3][6]

CAS Number 1391053-87-4 (for HCl salt) [4][5][6][7][8][9]

Molecular Formula C₁₂H₁₇NO · HCl [4][6][7][8]

Molecular Weight 227.7 g/mol [6][10]

Appearance White powder (HCl salt) [3]

Melting Point 182.2 °C (for HCl salt) [3]

Purity (as reference standard) ≥97% [6]

Stability
≥ 5 years (storage conditions

may apply)
[6]

Reference Standards for 4-Ethylmethcathinone HCl
Analytical reference standards are highly purified compounds used as a benchmark for

identifying and quantifying a substance. Several organizations provide 4-Ethylmethcathinone

HCl as a reference material, ensuring the quality and accuracy of analytical testing.
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Provider
Product
Name/Synony
m

Product Code
(Example)

Format Purity

Cayman

Chemical

4-

Ethylmethcathino

ne

(hydrochloride)

9001078 Neat Solid ≥97%[6]

LGC Standards

4-

Ethylmethcathino

ne.HCl

LPM-ETM-1402-

HC-10
Neat Solid Not specified

LGC Standards

4-EMC HCl (4-

Ethylmethcathino

ne

Hydrochloride)

1.0 mg/ml in

Methanol (as

free base)

LGCAMP1387.0

4-01
Solution Not specified

Lipomed

4-

Ethylmethcathino

ne.HCl

ETM-1402-HC Neat Solid Not specified

It is crucial to obtain a certificate of analysis for any reference standard to confirm its identity,

purity, and storage conditions.

Analytical Methodologies for Purity Determination
and Identification
A combination of analytical techniques is typically employed to confirm the identity and assess

the purity of a 4-Ethylmethcathinone HCl sample.

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile

compounds. The sample is vaporized and separated based on its boiling point and interaction

with the stationary phase of the GC column. The separated components then enter the mass
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spectrometer, where they are ionized and fragmented, producing a unique mass spectrum that

acts as a chemical fingerprint.

Experimental Protocol: GC-MS Analysis of 4-Ethylmethcathinone HCl[3]

Sample Preparation: Dilute the analyte to approximately 1 mg/mL and perform a base

extraction into chloroform.[3]

Instrumentation: Agilent gas chromatograph with a mass selective detector (MSD).[3]

Column: DB-1 MS (or equivalent), 30 m x 0.25 mm x 0.25 µm.[3]

Carrier Gas: Helium at a constant flow of 1 mL/min.[3]

Temperatures:

Injector: 280°C[3]

MSD Transfer Line: 280°C[3]

MS Source: 230°C[3]

MS Quadrupole: 150°C[3]

Oven Program:

Initial temperature of 100°C, hold for 1.0 minute.[3]

Ramp up to 300°C at a rate of 12°C/min.[3]

Hold at 300°C for 9.0 minutes.[3]

Injection: 1 µL injection volume with a split ratio of 20:1.[3]

MS Parameters:

Mass Scan Range: 34-550 amu[3]

Acquisition Mode: Scan[3]
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Expected Retention Time: Approximately 7.080 minutes.[3]

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules.

It provides detailed information about the carbon-hydrogen framework of the molecule. For

quantitative NMR (qNMR), an internal standard with a known concentration is used to

determine the purity of the analyte.

Experimental Protocol: ¹H NMR Analysis of 4-Ethylmethcathinone HCl[3]

Sample Preparation: Dissolve approximately 10 mg of the analyte in deuterium oxide (D₂O).

Add a known quantity of an internal standard (e.g., maleic acid) and a reference standard

(e.g., TSP for 0 ppm).[3]

Instrumentation: 400 MHz NMR spectrometer.[3]

Parameters:

Spectral Width: At least -3 ppm to 13 ppm.[3]

Pulse Angle: 90°[3]

Delay Between Pulses: 45 seconds[3]

FTIR spectroscopy is used to identify the functional groups present in a molecule. The infrared

spectrum shows absorption bands corresponding to the vibrational frequencies of the bonds

within the molecule, providing a characteristic "fingerprint."

Experimental Protocol: FTIR Analysis of 4-Ethylmethcathinone HCl[3]

Instrumentation: FTIR spectrometer with a diamond attenuated total reflectance (ATR)

attachment (3 bounce).[3]

Scan Parameters:

Number of Scans: 32[3]

Number of Background Scans: 32[3]
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Resolution: 4 cm⁻¹[3]

Sample Gain: 8[3]

Aperture: 150[3]

LC-MS/MS is a highly sensitive and selective technique, particularly useful for analyzing

compounds that are not amenable to GC-MS, such as non-volatile or thermally labile

molecules. It is also a preferred method for analyzing complex matrices like biological fluids. A

validated LC-MS/MS method has been developed for the detection and quantification of 16

synthetic cathinones, including 4-EMC, in human urine.[11]

Pharmacological Profile
4-Ethylmethcathinone acts as a releasing agent for the monoamine neurotransmitters

serotonin, dopamine, and norepinephrine.[1] This mechanism of action is responsible for its

stimulant and entactogenic effects, which can include enhanced mood, increased energy, and

heightened alertness.[1]

Visualizations
The following diagrams illustrate key workflows and concepts related to the analysis and

pharmacology of 4-Ethylmethcathinone HCl.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.swgdrug.org/Monographs/4-Ethylmethcathinone%20HCl.pdf
https://www.swgdrug.org/Monographs/4-Ethylmethcathinone%20HCl.pdf
https://www.swgdrug.org/Monographs/4-Ethylmethcathinone%20HCl.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9145040/
https://purelabchem.com/pt/product/4-ethylmethcathinone/
https://purelabchem.com/pt/product/4-ethylmethcathinone/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Handling and Preparation

Analytical Testing

Data Analysis and Reporting

Receive 4-EMC HCl Sample Document Sample Information Prepare for Analysis
(e.g., dissolve in solvent)

GC-MS Analysis

NMR Spectroscopy

FTIR Spectroscopy

LC-MS/MS Analysis

Process and Analyze Data

Calculate Purity

Verify Chemical Structure

Generate Certificate of Analysis

Separation Techniques

Detection & Identification

4-Ethylmethcathinone HCl

Gas Chromatography (GC)

 for volatile analysis
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 for structure elucidation
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 for functional groups
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Monoamine Transporters
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Serotonin Transporter
(SERT)

 acts on

↑ Dopamine ↑ Norepinephrine ↑ Serotonin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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